Cas no 2229354-85-0 (5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole)

• Product Name: 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole
• CAS No: 2229354-85-0
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 6228159
• PubChem ID: 165687390
• Update Time: 2025-06-08

5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole
• 2229354-85-0
• EN300-1923230

• Inchi： 1S/C7H10BrN3O2/c1-10-6(3-2-4-8)7(5-9-10)11(12)13/h5H,2-4H2,1H3
• InChI Key： ZMIBPCKHDUZKQF-UHFFFAOYSA-N
• SMILES： BrCCCC1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.99564g/mol
• Monoisotopic Mass: 246.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole

Introduction to 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole (CAS No. 2229354-85-0)

5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229354-85-0, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this pyrazole derivative incorporates a bromopropyl group, a methyl group, and a nitro group, which collectively contribute to its distinct chemical behavior and reactivity.

The presence of the 3-bromopropyl side chain in the molecule enhances its ability to interact with various biological targets, making it a valuable intermediate in the synthesis of more complex pharmacophores. This feature is particularly relevant in the design of novel therapeutic agents targeting neurological and inflammatory disorders. The nitro group, on the other hand, introduces a region of high reactivity, enabling further functionalization through reduction or nucleophilic substitution reactions. These characteristics make 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole a versatile building block for synthetic chemists.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticonvulsant effects. The specific modifications present in 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole contribute to its potential as a lead compound in the development of new medications. For instance, the bromine atom can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups that may enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its role in medicinal chemistry research. The combination of the bromopropyl and nitro groups provides multiple sites for chemical modification, enabling researchers to fine-tune the pharmacological properties of the molecule. This flexibility is crucial for optimizing drug candidates for clinical trials. Additionally, the pyrazole core itself is known for its stability and compatibility with biological systems, which further enhances its suitability as a pharmacological scaffold.

Recent advancements in computational chemistry have also highlighted the importance of 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole in drug design. Molecular modeling studies have shown that this compound can effectively interact with enzymes and receptors involved in disease pathways. For example, research suggests that derivatives of this compound may inhibit kinases and other enzymes implicated in cancer progression. The ability to predict such interactions computationally accelerates the drug discovery process, making compounds like 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole invaluable tools for medicinal chemists.

The synthesis of 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nitration of a pyrazole precursor followed by bromination and alkylation. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the final product's integrity. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of this compound for research purposes.

In conclusion, 5-(3-bromopropyl)-1-methyl-4-nitro-1H-pyrazole (CAS No. 2229354-85-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its versatility as a synthetic intermediate and its ability to interact with biological targets make it a promising candidate for further investigation. As research continues to uncover new therapeutic possibilities, compounds like this will play an increasingly important role in addressing complex medical challenges.